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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of Epyrifenacil.

Epyrifenacil is a proherbicide that is effective against a wide range of broad-leaved and grass

weeds.[1] It functions by inhibiting the enzyme protoporphyrinogen oxidase.[1] Due to its

chemical properties and potential environmental impact, it is crucial to follow strict disposal

procedures.

Key Safety and Hazard Information
Epyrifenacil is classified as very toxic to aquatic life with long-lasting effects.[1] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals includes the

precautionary statement P501 for Epyrifenacil, indicating the necessity of disposing of its

contents and container in accordance with local, regional, national, and international

regulations.[1][2]
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Property Value Source

Molecular Formula C21H16ClF4N3O6 PubChem

Molar Mass 517.82 g·mol−1 Wikipedia

GHS Hazard Statements
H410: Very toxic to aquatic life

with long lasting effects
PubChem, Wikipedia

GHS Precautionary

Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to...

PubChem, Wikipedia

Experimental Protocols: Decontamination and
Disposal
The following step-by-step guide outlines the recommended procedure for the safe disposal of

Epyrifenacil and its containers. This protocol is based on general best practices for the

disposal of hazardous herbicides and should be adapted to comply with all applicable

institutional and governmental regulations.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat, when handling Epyrifenacil.

Disposal of Unused or Waste Epyrifenacil:

Do Not Dispose Down the Drain: Never pour Epyrifenacil down the sink or into any sewer or

water system. This can lead to significant environmental contamination.

Segregate Chemical Waste: Designate a specific, clearly labeled, and sealed container for

Epyrifenacil waste. Do not mix it with other chemical waste unless explicitly permitted by

your institution's hazardous waste management guidelines.

Consult Local Regulations: Contact your institution's Environmental Health and Safety (EHS)

department or your local hazardous waste disposal facility to understand the specific
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requirements for disposing of this category of chemical waste.

Arrange for Professional Disposal: Transfer the collected Epyrifenacil waste to a licensed

hazardous waste disposal contractor. Ensure all required documentation, such as a

hazardous waste manifest, is completed accurately.

Disposal of Empty Epyrifenacil Containers:

Triple Rinse Procedure: Empty containers must be thoroughly decontaminated before

disposal to remove any residual chemical.

Step 1: Empty the container completely into the spray tank or a designated collection

vessel. Allow it to drain for at least 30 seconds after the flow has slowed to a drip.

Step 2: Fill the container approximately 20-25% full with a suitable solvent (e.g., water, as

specified by your EHS department). Securely replace the cap.

Step 3: Vigorously shake, rotate, or roll the container for at least 30 seconds to rinse all

interior surfaces.

Step 4: Pour the rinsate into the spray tank or a designated hazardous waste container for

later disposal. Allow the container to drain completely.

Step 5: Repeat the rinsing process two more times.

Render Container Unusable: After triple rinsing, puncture or crush the container to prevent

reuse.

Dispose of Rinsed Containers: Dispose of the triple-rinsed and punctured containers as non-

hazardous solid waste, in accordance with your local and institutional regulations. Some

recycling programs may accept properly decontaminated chemical containers.

Disposal Workflow Diagram
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Epyrifenacil Disposal Workflow
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Caption: Logical workflow for the proper disposal of Epyrifenacil and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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